Cas no 4462-55-9 (3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carbonyl chloride)

• Product Name: 3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carbonyl chloride
• CAS No: 4462-55-9
• Molecular Formula: C₁₁H₆Cl₃NO₂
• Molecular Weight: 290.5298
• MDL: MFCD00052556
• CID: 45082
• PubChem ID: 253660580

3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carbonyl chloride Properties

Names and Identifiers

• 3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carbonylchloride
• 3-(2,6-Dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl chloride
• 3-(2,6-Dichlorophenyl)-5-Methyl-4-Carbonylisoxazolechloride
• 3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carbonyl chloride
• Dcimc chloride
• 4-Isoxazolecarbonyl chloride, 3-(2,6-dichlorophenyl)-5-methyl-
• IZQGELJKDARDMZ-UHFFFAOYSA-N
• 3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carboxylic acid chloride
• 3-(2,6-Dichlorophenyl)-5-methyl isoxazole-4-carbonyl chloride
• 3-(2,6-DICHLOROPHENYL)-5-METHYLISOXAZOLE
• Pu
• A826642
• CAS-4462-55-9
• SCHEMBL3451560
• Tox21_113775
• 3-(2,6-Dichlorophenyl)-5-methyl-3-phenyl-4-chlorocarbonyl isoxazole
• PB71YVH5F2
• DTXCID2031536
• EX-A1931
• EINECS 224-723-8
• F0001-1218
• SR-01000944785-1
• 4462-55-9
• 3-(2,6-Dichlorophenyl)-5-methyl-4-chlorocarbonylisoxazole
• BP-10805
• NS00031445
• 3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarbonyl chloride
• AKOS015895601
• FT-0613519
• 3-(2,6-Dichloro-phenyl)-5-methyl-isoxazole-4-carbonyl chloride
• W-106185
• NCGC00253649-01
• MFCD00052556
• UNII-PB71YVH5F2
• D4776
• SR-01000944785
• STR00636
• CHEMBL3183862
• DTXSID1057747
• STL373442
• DB-021579
• BBL028044

• MDL： MFCD00052556
• InChIKey： IZQGELJKDARDMZ-UHFFFAOYSA-N
• Inchi： 1S/C11H6Cl3NO2/c1-5-8(11(14)16)10(15-17-5)9-6(12)3-2-4-7(9)13/h2-4H,1H3
• SMILES： ClC1C([H])=C([H])C([H])=C(C=1C1C(C(=O)Cl)=C(C([H])([H])[H])ON=1)Cl

Computed Properties

• Exact Mass: 288.94600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 288.946
• Heavy Atom Count: 17
• Complexity: 292
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.1

Experimental Properties

• LogP: 4.33580
• PSA: 43.10000
• Refractive Index: 1.584
• Boiling Point: 390.9°C at 760 mmHg
• Melting Point: 93.0 to 97.0 deg-C
• Flash Point: 390.9°Cat760mmHg
• Color/Form: Yellow to brown powder
• Density: 1.472

3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carbonyl chloride Security Information

• Symbol: GHS07
• Safety Term：S26;S36/37/39;S45
• Safety Instruction： S26-S36/37/39-S45
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3261
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,2-8°C(BD20857)
• Risk Phrases： R34
• Signal Word：Warning

3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carbonyl chloride Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%